Cas no 123884-00-4 (Dolastatin 15)

• Product Name: Dolastatin 15
• CAS No: 123884-00-4
• MF: C₄₅H₆₈N₆O₉
• MW: 837.056232452393
• MDL: MFCD00236968
• CID: 159513
• PubChem ID: 9918978
• Update Time: 2025-09-25

Dolastatin 15 Chemical and Physical Properties

Names and Identifiers

• L-Proline,N,N-dimethyl-L-valyl-L-valyl-N-methyl-L-valyl-L-prolyl-,(1S)-1-[[(2S)-2,5-dihydro-3-methoxy-5-oxo-2-(phenylmethyl)-1H-pyrrol-1-yl]carbonyl]-2-methylpropylester
• (5S)-1-[(2S)-O-(N,N-DIMETHYL-VAL-VAL-N-ME-VAL-PRO-PRO)-2-HYDROXYISOVALERYL]-2-OXO-4-METHOXY-5-BENZYL-3-PYRROLINE
• Dolastatin 15
• (5S)-1-[(2S)-O-(N,N-Val-Val-N-Me-Val-Pro-Pro)-2-hydroxyisovaleryl]-2-oxo-4-methoxy-5-benzyl-3-pyrroline
• (5S)-1-[N,N-Dimethyl-L-Val-L-Val-N-methyl-L-Val-L-Pro-L-Pro-L-Hyiv-]-5-benzyl-4
• (5S)-1-{(2S)-O-[(N,N-dimethyl-L-valyl)-L-valyl-(N-methyl-L-valyl)-L-prolyl-L-prolyl]-2-hydroxy-isovaleryl}-2-oxo-4-methoxy-5-benzyl-3-pyrroline
• Nsc 617668
• (5S)-1-[N,N-Dimethyl-L-Val-L-Val-N-methyl-L-Val-L-Pro-L-Pro-L-Hyiv-]-5-benzyl-4-methoxy-1H-pyrrol-2(5H)-one
• L-Proline, 1-(1-(N-(N-(N,N-dimethyl-L-valyl)-L-valyl)-N-methyl-L-valyl)-L-propyl)-, 1-((2,5-dihydro-3-methoxy-5-oxo-2-(phenylmethyl)-1H-pyrrol-1-yl)carbonyl)-2-methylpropyl ester, (S-(R*,R*))-
• L-Proline, 1-(1-(N-(N-(N,N-dimethyl-L-valyl)-L-valyl)-N-methyl-L-valyl)-L-prolyl)-, 1-((2,5-dihydro-3-methoxy-5-oxo-2-(phenylmethyl)-1H-pyrrol-1-yl)carbonyl)-2-methylpropyl ester, (S-(R*,R*))-
• DLS 15
• NSC617668
• Neuro_000242
• [1-(2-benzyl-3-methoxy-5-oxo-2H-pyrrol-1-yl)-3-methyl-1-oxobutan-2-yl] 1-[1-[2-[[2-[[2-(dimethylamino)-3-methylbutanoyl]amino]-3-methylbutanoyl]-methylamino]-3-methylbutanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carboxylate
• NCI60_005326
• B720389K237
• L-Proline, N,N-dimethyl-L-valyl-L-valyl-N-methyl-L-valyl-L-prolyl-, (1S)-1-[[(2S)-2,5-dihydro-3-methoxy-5-oxo-2-(phenylmethyl)-1H-pyrrol-1-yl]carbonyl]-2-methylpropyl ester
• J-004993
• UNII-J9ZKS885H5
• DLS-15
• NSC-617668
• Dolostatin 15
• [(2S)-1-[(2S)-2-benzyl-3-methoxy-5-oxo-2H-pyrrol-1-yl]-3-methyl-1-oxobutan-2-yl] (2S)-1-[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-(dimethylamino)-3-methylbutanoyl]amino]-3-methylbutanoyl]-methylamino]-3-methylbutanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carboxylate
• Dolastatin 15, >=95%
• MFCD00236968
• 123884-00-4
• L-PROLINE, N,N-DIMETHYL-L-VALYL-L-VALYL-N-METHYL-L-VALYL-L-PROLYL-, (1S)-1-(((2S)-2,5-DIHYDRO-3-METHOXY-5-OXO-2-(PHENYLMETHYL)-1H-PYRROL-1-YL)CARBONYL)-2-METHYLPROPYL ESTER
• CHEMBL35769
• SCHEMBL187502
• CS-0027988
• DOLASTATIN-15
• DTXSID30924629
• HY-P1126
• AKOS040741663
• BDBM50472220
• J9ZKS885H5
• (S)-1-((S)-2-benzyl-3-methoxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methyl-1-oxobutan-2-yl N-dimethyl-L-valyl-L-valyl-N-methyl-L-valyl-L-prolyl-L-prolinate
• ((2S)-1-((2S)-2-benzyl-3-methoxy-5-oxo-2H-pyrrol-1-yl)-3-methyl-1-oxobutan-2-yl) (2S)-1-((2S)-1-((2S)-2-(((2S)-2-(((2S)-2-(dimethylamino)-3-methylbutanoyl)amino)-3-methylbutanoyl)amino)-3-methylbutanoyl)pyrrolidine-2-carbonyl)pyrrolidine-2-carboxylate
• DA-62991
• (S)-1-((R)-2-benzyl-3-methoxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methyl-1-oxobutan-2-yl N-dimethyl-D-valyl-L-valyl-N-methyl-D-valyl-D-prolylprolinate
• [(2S)-1-[(2S)-2-benzyl-3-methoxy-5-oxo-2H-pyrrol-1-yl]-3-methyl-1-oxobutan-2-yl] (2S)-1-[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-(dimethylamino)-3-methylbutanoyl]amino]-3-methylbutanoyl]amino]-3-methylbutanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carboxylate
• G91495
• ((2S)-1-((2S)-2-benzyl-3-methoxy-5-oxo-2H-pyrrol-1-yl)-3-methyl-1-oxobutan-2-yl) (2S)-1-((2S)-1-((2S)-2-(((2S)-2-(((2S)-2-(dimethylamino)-3-methylbutanoyl)amino)-3-methylbutanoyl)-methylamino)-3-methylbutanoyl)pyrrolidine-2-carbonyl)pyrrolidine-2-carboxylate

• MDL： MFCD00236968
• Inchi： 1S/C45H68N6O9/c1-26(2)36(46-40(53)37(27(3)4)47(9)10)42(55)48(11)38(28(5)6)43(56)49-22-16-20-31(49)41(54)50-23-17-21-32(50)45(58)60-39(29(7)8)44(57)51-33(34(59-12)25-35(51)52)24-30-18-14-13-15-19-30/h13-15,18-19,25-29,31-33,36-39H,16-17,20-24H2,1-12H3,(H,46,53)/t31-,32-,33-,36-,37-,38-,39-/m0/s1
• InChI Key： LQKSHSFQQRCAFW-CCVNJFHASA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](C(C)C)N(C)C([C@H](C(C)C)NC([C@H](C(C)C)N(C)C)=O)=O)=O)N1CCC[C@H]1C(=O)O[C@H](C(N1C(C=C([C@@H]1CC1C=CC=CC=1)OC)=O)=O)C(C)C

Computed Properties

• Exact Mass: 836.50500
• Monoisotopic Mass: 836.50477777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 60
• Rotatable Bond Count: 18
• Complexity: 1600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 166

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 954.0±65.0 °C at 760 mmHg
• PSA: 166.18000
• LogP: 3.46120
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Dolastatin 15 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： 22-24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides